Bis(pentafluorophenyl)dibutyl tin

• CAS RN: 1059-35-4
• Molecular Formula: C20H18F10Sn
• Molecular Weight: 567 g/mol
• IUPAC Name: dibutyl-bis(2,3,4,5,6-pentafluorophenyl)stannane
• InChI: InChI=1S/2C6F5.2C4H9.Sn/c2*7-2-1-3(8)5(10)6(11)4(2)9;2*1-3-4-2;/h;;2*1,3-4H2,2H3
• InChI Key: MAMQYHJRFYBYAM-UHFFFAOYSA-N
• SMILES: CCCC[Sn](CCCC)(C1=C(C(=C(C(=C1F)F)F)F)F)C2=C(C(=C(C(=C2F)F)F)F)F
• synonyms: Dibutylbis(pentafluorophenyl)stannane

Description

Bis(pentafluorophenyl)dibutyl tin (BFPDT) is a chemical compound that belongs to the organotin family. It has attracted significant attention in the scientific community due to its potential applications in various fields such as catalysis, polymer chemistry, and material science.

Scientific Research Applications

Bis(pentafluorophenyl)dibutyl tin has been extensively studied for its potential applications in various fields. In catalysis, it has been used as a catalyst for the synthesis of polyesters and polyurethanes. In polymer chemistry, it has been used as a chain transfer agent in radical polymerization reactions. In material science, it has been used as a precursor for the synthesis of tin oxide nanoparticles.

Mechanism of Action

The mechanism of action of Bis(pentafluorophenyl)dibutyl tin is not well understood. However, it is believed to act as a Lewis acid catalyst in many reactions due to the presence of the tin atom in its structure.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of Bis(pentafluorophenyl)dibutyl tin. However, it has been shown to have low toxicity levels and is not expected to have any significant adverse effects on human health.

Advantages and Limitations for Lab Experiments

One of the main advantages of Bis(pentafluorophenyl)dibutyl tin is its high stability, which makes it suitable for use in various reactions. However, its high cost and limited availability can be a limitation for its use in large-scale experiments.

Future Directions

There are several future directions for research on Bis(pentafluorophenyl)dibutyl tin. One area of interest is the development of new synthesis methods that are more cost-effective and environmentally friendly. Another area of interest is the investigation of its potential applications in the field of medicine, such as drug delivery systems and imaging agents. Additionally, further studies are needed to understand its mechanism of action and potential adverse effects on human health.
Conclusion:
In conclusion, Bis(pentafluorophenyl)dibutyl tin is a promising compound with potential applications in various fields. Its high stability and Lewis acid properties make it suitable for use in catalysis, polymer chemistry, and material science. However, further research is needed to fully understand its mechanism of action and potential applications in medicine.

Synthesis Methods

Bis(pentafluorophenyl)dibutyl tin can be synthesized through various methods, including the reaction of dibutyltin dichloride with pentafluorophenyllithium, followed by purification through column chromatography. Another method involves the reaction of dibutyltin oxide with pentafluorophenol, followed by purification through recrystallization.